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Compound of Interest

Compound Name: 3,4-dinitro-1H-pyrazole

CAS No.: 38858-92-3

Cat. No.: B1273911

Get Quote

For researchers, scientists, and drug development professionals, the efficient synthesis of

nitropyrazoles is a critical step in the development of new energetic materials and

pharmaceuticals. This guide provides an objective comparison of different synthetic routes to

key nitropyrazole compounds, supported by experimental data to inform methodological

choices.

The synthesis of nitropyrazoles, a class of nitrogen-rich heterocyclic compounds, is of

significant interest due to their applications as energetic materials and as intermediates in

medicinal chemistry. The efficiency of their synthesis is a key factor in their practical

application. This comparison focuses on the synthesis of three common nitropyrazoles: 3-

nitropyrazole, 4-nitropyrazole, and 3,4-dinitropyrazole, highlighting the yields and conditions of

various synthetic methodologies.

Comparative Synthesis Efficiency
The following table summarizes the quantitative data for different methods of synthesizing

nitropyrazoles, offering a clear comparison of their efficiencies.
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Target
Compound

Starting
Material

Nitrating
Agent/Solve
nt

Reaction
Conditions

Yield (%) Reference

3-

Nitropyrazole
Pyrazole

HNO₃/H₂SO₄

then n-

octanol

Nitration:

<15°C, 3.5h;

Rearrangeme

nt: 185-190°C

76.0 (total) [1]

Pyrazole

HNO₃/Ac₂O/

HAc then

rearrangeme

nt

High

temperature

rearrangeme

nt

79.3 (total) [2]

N-

Nitropyrazole
Anisole 145°C, 10h - [3]

4-

Nitropyrazole
Pyrazole

Fuming

HNO₃/Fumin

g H₂SO₄

50°C, 1.5h 85 [4]

Pyrazole HNO₃/H₂SO₄ 90°C, 6h 56 [4]

4-

Iodopyrazole

Fuming

HNO₃/Zeolite

or Silica

- - [4]

3,4-

Dinitropyrazol

e

3-

Nitropyrazole
HNO₃ 55-60°C, 1h

55 (total from

pyrazole)
[5]

Experimental Protocols
Detailed methodologies for the key synthesis experiments are provided below to allow for

replication and further study.

Synthesis of 3-Nitropyrazole via Nitration and Rearrangement

This two-step method involves the initial nitration of pyrazole to form N-nitropyrazole, followed

by thermal rearrangement to yield 3-nitropyrazole.
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Step 1: Nitration of Pyrazole. Pyrazole is nitrated in a mixed acid solution of nitric acid and

sulfuric acid. The reaction is maintained at a temperature below 15°C for 3.5 hours with

continuous stirring. This step yields N-nitropyrazole with a reported yield of 86.6%.[1]

Step 2: Rearrangement of N-Nitropyrazole. The obtained N-nitropyrazole is then refluxed in

n-octanol at a temperature of 185-190°C. This high-temperature rearrangement leads to the

formation of 3-nitropyrazole with a yield of 87.8% for this step.[1] The overall yield for this

process is approximately 76%.[1] An alternative procedure using a HNO₃-Ac₂O-HAc system

for nitration followed by high-temperature rearrangement reports a slightly higher total yield

of 79.3%.[2]

One-Pot, Two-Step Synthesis of 4-Nitropyrazole

This optimized method provides a high yield of 4-nitropyrazole from pyrazole in a single pot.

Formation of Pyrazole Sulfate. Pyrazole is first reacted with concentrated sulfuric acid to

form pyrazole sulfate.

Nitration. A mixture of 98% fuming nitric acid and 20% fuming sulfuric acid is used as the

nitrating agent. The optimal molar ratio of reactants is n(fuming nitric acid):n(fuming sulfuric

acid):n(concentrated sulfuric acid):n(pyrazole) = 1.5:3:2.1:1. The reaction is conducted at

50°C for 1.5 hours.

Work-up. The reaction mixture is poured into ice water, leading to the precipitation of the

product. The solid is filtered, washed with ice water, and dried. This method achieves a high

yield of 85%.[4]

Synthesis of 3,4-Dinitropyrazole (DNP)

DNP is synthesized from 3-nitropyrazole through a C-nitration step. The synthesis from

pyrazole involves N-nitration, rearrangement to 3-nitropyrazole, and then C-nitration. The

conditions for the final C-nitration step have been optimized as follows: a molar ratio of 3-

nitropyrazole to nitric acid of 1:2, a nitration temperature of 55-60°C, and a reaction time of 1

hour. The total yield of DNP starting from pyrazole is reported to be up to 55%.[5]

Synthesis Pathway Diagrams
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The following diagrams, generated using the DOT language, illustrate the logical flow of the

described synthetic pathways.
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Caption: Synthesis of 3-Nitropyrazole from Pyrazole.
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Caption: One-Pot Synthesis of 4-Nitropyrazole.
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Caption: Synthesis of 3,4-Dinitropyrazole from 3-Nitropyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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